4E2RCat
4E2RCat
4E2RCat is an inhibitor of eIF4E-eIF4G interaction. 4E2RCat occupies four of the five “hot spots” present in the eIF4G/4E-BP binding region.
Brand Name:
Vulcanchem
CAS No.:
432499-63-3
VCID:
VC0516182
InChI:
InChI=1S/C22H14ClNO4S2/c23-17-8-6-14(10-16(17)21(26)27)18-9-7-15(28-18)11-19-20(25)24(22(29)30-19)12-13-4-2-1-3-5-13/h1-11H,12H2,(H,26,27)/b19-11-
SMILES:
C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=S
Molecular Formula:
C22H14ClNO4S2
Molecular Weight:
455.9 g/mol
4E2RCat
CAS No.: 432499-63-3
Cat. No.: VC0516182
Molecular Formula: C22H14ClNO4S2
Molecular Weight: 455.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4E2RCat is an inhibitor of eIF4E-eIF4G interaction. 4E2RCat occupies four of the five “hot spots” present in the eIF4G/4E-BP binding region. |
|---|---|
| CAS No. | 432499-63-3 |
| Molecular Formula | C22H14ClNO4S2 |
| Molecular Weight | 455.9 g/mol |
| IUPAC Name | 5-[5-[(Z)-(3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-chlorobenzoic acid |
| Standard InChI | InChI=1S/C22H14ClNO4S2/c23-17-8-6-14(10-16(17)21(26)27)18-9-7-15(28-18)11-19-20(25)24(22(29)30-19)12-13-4-2-1-3-5-13/h1-11H,12H2,(H,26,27)/b19-11- |
| Standard InChI Key | WOBPZFKXPCYOLU-ODLFYWEKSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)/SC2=S |
| SMILES | C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=S |
| Canonical SMILES | C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=S |
| Appearance | Solid powder |
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